1-Nitroso-2-naphthol
Cat. No. B7767874
CAS RN:
2636-79-5
M. Wt: 173.17 g/mol
InChI Key: YXAOOTNFFAQIPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
1-Nitroso-2-naphthol is an organic compound with the formula C10H6(NO)OH. It is one of several possible nitrosonaphthols, and the most studied for applications as an indicator and a dye . It is the chelating ion-exchanger in the synthesis of alumina adsorbents that are of acidic, basic, and neutral nature. It is used for the removal and preconcentration of Pb (II), Cu (II), Cr (III) from waste, as well as drinking water .
Synthesis Analysis
This compound can be prepared by treatment of 2-naphthol with nitrous acid: C10H7OH + HNO2 → C10H6(NO)OH + H2O . The main reaction is that this compound reacts with sodium hydroxide to produce sodium nitrophenol, which is further decomposed into aliphatic nitro compounds .Molecular Structure Analysis
The molecular formula of this compound is C10H7NO2 . The molecular weight is 173.17 g/mol . The InChI is 1S/C10H7NO2/c12-9-6-5-7-3-1-2-4-8 (7)10 (9)11-13/h1-6,12H .Chemical Reactions Analysis
The main reaction of this compound during heating is intermolecular dehydration to form ether, and the secondary reaction is decomposition into aliphatic nitro compounds, carbonyl compounds, and amines .Physical And Chemical Properties Analysis
This compound is a member of naphthols . The initial temperature (Tonset) of TGA exothermic decomposition of this compound is between 129.01 and 155.69 °C .Scientific Research Applications
Chemical Analysis and Biochemistry:
- 1-Nitroso-2-naphthol reacts with various 5-hydroxyindoles, para-substituted phenols, and guaiacols. This reactivity has been utilized to measure tyrosine in specific metabolic disorders and various acids in different tumor types (Knight, Robertson, & Wu, 1983). Its specificity and the chemical basis of the reaction have been thoroughly reported, providing valuable insights for biochemical assays.
Metal Ion Detection and Analysis:
- The compound is used in micellar colorimetric determination of metals like iron, cobalt, nickel, and copper. As a chelating agent, this compound forms slightly soluble complexes in aqueous solutions which can be conveniently determined using UV-Visible spectrophotometry in specific mediums like Tween 80 micellar medium. This method has shown to be simple, convenient, and speedy for metal ion detection (Yun & Choi, 2000).
Metal Ion Uptake and Sorption:
- This compound has been used in the preparation of materials for metal ion uptake. Its ability to bind to silica and subsequent uptake ability towards various metal ions such as Co(II), Hg(II), and Cu(II) has been investigated, providing a basis for its use in metal recovery and purification processes (Gennaro, Mentasti, & Sarzanini, 1986).
Spectrophotometric Titration:
- This compound serves as an organic precipitating agent in the spectrophotometric titration of divalent metals, offering precision in the measurement of micro amounts of metals like copper(II) and Ni(II) (Takahashi & Robinson, 1960).
Photoreduction Studies:
- The compound is studied for its photoreduction properties, where its reaction and the formation of photoproducts in specific conditions have been investigated, contributing to understanding the photochemistry of nitroso compounds (Pak & Testa, 1981).
Mechanism of Action
Safety and Hazards
1-Nitroso-2-naphthol is moderately toxic by ingestion. Many nitroso compounds are carcinogens. It ignites when heated to 124°C. Mutation data has been reported. When heated to decomposition, it emits toxic fumes of NOx . Ensure adequate ventilation. Wear personal protective equipment/face protection. Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Avoid dust formation. Wash hands before breaks and immediately after handling the product .
properties
IUPAC Name |
1-nitrosonaphthalen-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c12-9-6-5-7-3-1-2-4-8(7)10(9)11-13/h1-6,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXAOOTNFFAQIPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2N=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9059622, DTXSID30876194 |
Source
|
| Record name | 2-Naphthalenol, 1-nitroso- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9059622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-Naphthalenedione, 1-oxime | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30876194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellowish-brown solid; [Merck Index] Brown powder; [Alfa Aesar MSDS] |
Source
|
| Record name | 1-Nitroso-2-naphthol | |
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Vapor Pressure |
0.0000911 [mmHg] |
Source
|
| Record name | 1-Nitroso-2-naphthol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10233 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
131-91-9, 2636-79-5 |
Source
|
| Record name | 1-Nitroso-2-naphthol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=131-91-9 | |
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| Record name | 1-Nitroso-2-naphthol | |
| Source | ChemIDplus | |
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| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1, 1-oxime | |
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| Record name | 1-Nitroso-2-naphthol | |
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| Record name | 2-Naphthalenol, 1-nitroso- | |
| Source | EPA Chemicals under the TSCA | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Naphthalenol, 1-nitroso- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9059622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-Naphthalenedione, 1-oxime | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30876194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-nitroso-2-naphthol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.586 | |
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| Record name | 1-NITROSO-2-NAPHTHOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/757I55U2QX | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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